Cas no 58791-46-1 (1,4-Anthracenedicarboxylic acid dimethyl ester)

1,4-Anthracenedicarboxylic acid dimethyl ester structure
58791-46-1 structure
Product Name:1,4-Anthracenedicarboxylic acid dimethyl ester
CAS No:58791-46-1
MF:C18H14O4
MW:294.301365375519
CID:2185203
PubChem ID:12254928
Update Time:2025-04-21

1,4-Anthracenedicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Anthracenedicarboxylic acid dimethyl ester
    • SCHEMBL15653347
    • 58791-46-1
    • DB-301098
    • 1,4-Diacetoxyanthracen
    • Inchi: 1S/C18H14O4/c1-21-17(19)13-7-8-14(18(20)22-2)16-10-12-6-4-3-5-11(12)9-15(13)16/h3-10H,1-2H3
    • InChI Key: IMKGNZDIKBKXLD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=C(C(=O)OC)C2=CC3C=CC=CC=3C=C21)=O

Computed Properties

  • Exact Mass: 294.08920892Da
  • Monoisotopic Mass: 294.08920892Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.6Ų
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